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Compound of Interest

Compound Name: Z-Phe-ome

Cat. No.: B8687935

Get Quote

Core Directive: Operational Autonomy
This guide supersedes generic waste templates. It is engineered specifically for N-

Carbobenzyloxy-L-phenylalanine methyl ester (Z-Phe-OMe), a common intermediate in peptide

synthesis. While often categorized as "low hazard" in bulk, its disposal requires strict

adherence to organic chemical waste protocols to prevent environmental contamination and

ensure regulatory compliance (RCRA/EPA).

Immediate Action Required: Treat Z-Phe-OMe as Non-Halogenated Organic Chemical Waste.

Do not dispose of in municipal trash or down laboratory drains.

Technical Safety Assessment (E-E-A-T)
Chemical Identity & Hazard Profile
To ensure precise handling, verify the compound against the following identifiers.

Misidentification is a primary cause of disposal accidents.
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Parameter Specification

Chemical Name N-Carbobenzyloxy-L-phenylalanine methyl ester

Common Abbreviation Z-Phe-OMe

CAS Number 35909-92-3

Molecular Formula C₁₈H₁₉NO₄

Physical State White to off-white crystalline powder

Solubility
Soluble in organic solvents (MeOH, DMSO,

DMF); Insoluble in water

Hazard Analysis
While Z-Phe-OMe is not classified as a "P-listed" acutely toxic substance, it carries specific

risks that dictate its disposal pathway:

Toxicological Status: Although often labeled "Not Dangerous" under GHS for transport, it

causes skin and eye irritation and potential respiratory irritation upon inhalation of dust.

Environmental Impact: As an organic ester, it has the potential to impact aquatic life if

leached. It must be incinerated to prevent bioaccumulation.

Combustion Products: Thermal decomposition releases Nitrogen Oxides (NOx) and Carbon

Oxides (CO, CO₂).[1]

Step-by-Step Disposal Protocols
Decision Logic: The Disposal Workflow
The following diagram illustrates the critical decision points for disposing of Z-Phe-OMe based

on its physical state.
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Figure 1: Decision tree for segregating Z-Phe-OMe waste streams.

Protocol A: Solid Waste (Pure Substance)
Scenario: Expired reagent or excess powder from synthesis.

Containment: Do not sweep loose powder directly into a bin. Transfer the solid into a

sealable container (e.g., a wide-mouth HDPE jar) or double-bag it in heavy-duty polyethylene

waste bags.
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Solvent Compatibility: If you choose to dissolve the solid to combine with liquid waste, use a

combustible, non-halogenated solvent like Methanol or Ethanol. Do not use water.

Labeling: Affix a hazardous waste tag.

Constituent: Z-Phe-OMe (N-Carbobenzyloxy-L-phenylalanine methyl ester).

Hazard Checkbox: Irritant.

Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)
Scenario: Z-Phe-OMe dissolved in solvents (e.g., reaction mother liquor).

Segregation: Determine the primary solvent.

Non-Halogenated: (e.g., Methanol, Ethyl Acetate, DMF). Add to the "Non-Halogenated

Organic" carboy.

Halogenated: (e.g., DCM, Chloroform). Add to the "Halogenated Organic" carboy.

Concentration Limits: If the concentration of Z-Phe-OMe is high (>10%), ensure the waste

container is not filled >90% to allow for expansion.

Incompatibility Check: Ensure no strong oxidizers (e.g., Nitric acid, Peroxides) are present in

the waste stream, as Z-Phe-OMe is incompatible with strong oxidizing agents.

Protocol C: Contaminated Labware
Scenario: Empty vials, pipette tips, weighing paper, and gloves.

Empty Containers: Vials that held Z-Phe-OMe must be triple-rinsed with a suitable solvent

(e.g., Acetone or Ethanol) before disposal.

Collect the rinsate as Liquid Waste (Protocol B).

Defaced/washed containers can often be recycled or trashed depending on local EHS

rules, but treating as solid chemical waste is the safest default.
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Debris: Place gloves and paper towels in the designated "Solid Hazardous Waste" bin. Do

not use the general office trash.

Emergency Procedures: Spill Management
In the event of a spill, rapid containment prevents the spread of particulate matter.

PPE Up-leveling: Wear nitrile gloves, safety goggles, and a lab coat.[2] If the spill is large

(>50g) and dust is visible, use a NIOSH N95 particulate respirator to prevent inhalation.

Dry Spill (Powder):

Do not dry sweep (creates dust).

Cover the spill with wet paper towels (dampened with water or ethanol) to suppress dust.

Scoop the wet material into a waste container.

Wet Spill (Solution):

Absorb with an inert material (vermiculite, sand, or chemical spill pads).[3]

Do not use combustible materials like sawdust if the solvent is flammable.

Decontamination: Wipe the surface with a soap and water solution followed by an ethanol

rinse.

Regulatory & Compliance Notes
RCRA Classification: Z-Phe-OMe is not specifically listed (P or U list) under US EPA RCRA

regulations, but it is regulated as a characteristic waste if dissolved in ignitable solvents

(D001).

Disposal Method: The ultimate disposal method by the waste contractor will be High-

Temperature Incineration equipped with scrubbers to neutralize nitrogen oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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